2-butyl-1-(2-phenylethyl)-1H-benzimidazole

• IUPAC Name: 2-butyl-1-(2-phenylethyl)benzimidazole
• InChI: InChI=1S/C19H22N2/c1-2-3-13-19-20-17-11-7-8-12-18(17)21(19)15-14-16-9-5-4-6-10-16/h4-12H,2-3,13-15H2,1H3
• InChI Key: DQHIJHXOQAKYRF-UHFFFAOYSA-N
• Canonical SMILES: CCCCC1=NC2=CC=CC=C2N1CCC3=CC=CC=C3
• Molecular Formula: C19H22N2
• Molecular Weight: 278.4 g/mol

Description

2-butyl-1-(2-phenylethyl)-1H-benzimidazole is a chemical compound that belongs to the class of benzimidazole derivatives. It has gained significant attention in the scientific community due to its potential applications in various fields, including pharmacology, biochemistry, and material science.

Mechanism of Action

The mechanism of action of 2-butyl-1-(2-phenylethyl)-1H-benzimidazole is not fully understood. However, studies suggest that it may exert its pharmacological effects through the inhibition of specific enzymes and signaling pathways involved in disease progression. For example, it has been shown to inhibit the activity of cyclooxygenase-2 (COX-2), an enzyme that plays a critical role in the development of inflammation and cancer.
Biochemical and Physiological Effects:
Studies have demonstrated that this compound can modulate various biochemical and physiological processes in living organisms. For example, it has been shown to induce apoptosis (programmed cell death) in cancer cells, reduce inflammation in animal models of arthritis, and inhibit the growth of bacterial and fungal pathogens. In addition, it has been reported to have antioxidant and neuroprotective properties, which may have potential applications in the treatment of neurodegenerative diseases.

Advantages and Limitations for Lab Experiments

One of the main advantages of using 2-butyl-1-(2-phenylethyl)-1H-benzimidazole in lab experiments is its high yield and purity. This makes it an ideal compound for conducting large-scale experiments and synthesizing other derivatives for further investigation. However, one limitation of using this compound is its potential toxicity, which may limit its use in certain applications.

Future Directions

There are several future directions for research involving 2-butyl-1-(2-phenylethyl)-1H-benzimidazole. One area of interest is the development of novel derivatives with improved pharmacological properties, such as increased potency and selectivity. Another direction is the investigation of its potential as a fluorescent probe for detecting metal ions in biological samples. Additionally, further studies are needed to elucidate the mechanism of action and potential toxicity of this compound, which may have implications for its use in various applications.

Scientific Research Applications

2-butyl-1-(2-phenylethyl)-1H-benzimidazole has been extensively studied for its potential applications in various scientific fields. In pharmacology, it has been shown to exhibit promising antitumor, anti-inflammatory, and antimicrobial activities. In addition, it has been investigated for its potential use as a fluorescent probe for detecting metal ions in biological samples. In material science, it has been used to synthesize novel organic materials with unique optical and electronic properties.